Cas no 2172438-15-0 (4-(4-bromopentyl)-1-chloro-2-methylbenzene)

• Product Name: 4-(4-bromopentyl)-1-chloro-2-methylbenzene
• CAS No: 2172438-15-0
• MF: C₁₂H₁₆BrCl
• MW: 275.612442016602
• CID: 6571108
• PubChem ID: 165746173
• Update Time: 2025-11-01

4-(4-bromopentyl)-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromopentyl)-1-chloro-2-methylbenzene
• 2172438-15-0
• EN300-1282871

• Inchi： 1S/C12H16BrCl/c1-9-8-11(6-7-12(9)14)5-3-4-10(2)13/h6-8,10H,3-5H2,1-2H3
• InChI Key： BGIVYPQCUFLAFF-UHFFFAOYSA-N
• SMILES： BrC(C)CCCC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 274.01239g/mol
• Monoisotopic Mass: 274.01239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Additional information on 4-(4-bromopentyl)-1-chloro-2-methylbenzene

Introduction to 4-(4-bromopentyl)-1-chloro-2-methylbenzene (CAS No. 2172438-15-0)

4-(4-bromopentyl)-1-chloro-2-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2172438-15-0, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic hydrocarbon derivative features a unique structural configuration that makes it a valuable intermediate in the development of various chemical entities, particularly in medicinal chemistry and agrochemical applications. The presence of both bromo and chloro substituents, coupled with a branched alkyl side chain, endows this molecule with distinct reactivity patterns that are highly useful for further functionalization.

The molecular structure of 4-(4-bromopentyl)-1-chloro-2-methylbenzene consists of a benzene ring substituted at the 1-position with a chlorine atom, at the 2-position with a methyl group, and at the 4-position with a 4-bromopentyl group. This specific arrangement imparts a balance of electronic and steric properties, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required in the synthesis of biologically active compounds.

In recent years, there has been growing interest in leveraging 4-(4-bromopentyl)-1-chloro-2-methylbenzene as a building block for drug discovery initiatives. Its brominated aromatic core serves as an excellent handle for palladium-catalyzed transformations, enabling the introduction of diverse pharmacophores. For instance, studies have demonstrated its utility in generating novel heterocyclic compounds that exhibit potential antimicrobial and anti-inflammatory properties. The chloro substituent further enhances its synthetic versatility by allowing nucleophilic aromatic substitution reactions, which can be tailored to introduce additional functional groups.

One notable application of 4-(4-bromopentyl)-1-chloro-2-methylbenzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By incorporating this compound into drug candidates, researchers can modulate kinase activity through precise structural modifications. The long alkyl chain extending from the benzene ring not only influences solubility but also contributes to target specificity, which is critical for developing effective therapeutics.

The agrochemical industry has also recognized the potential of 4-(4-bromopentyl)-1-chloro-2-methylbenzene as a precursor for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that can interact selectively with biological targets in plants and pests. For example, derivatives of this molecule have been explored as prototypes for systemic insecticides that exhibit low toxicity to non-target organisms while maintaining high efficacy against pests. This aligns with the broader trend toward sustainable agriculture practices that emphasize environmental stewardship.

Advances in computational chemistry have further enhanced the utility of 4-(4-bromopentyl)-1-chloro-2-methylbenzene by enabling rapid virtual screening and molecular modeling studies. These computational approaches allow researchers to predict the behavior of this compound in various reaction conditions and assess its potential as a lead compound before undertaking costly wet-lab experiments. Such high-throughput virtual screening methods have accelerated the discovery process in drug development pipelines, making compounds like 4-(4-bromopentyl)-1-chloro-2-methylbenzene increasingly valuable.

The synthesis of 4-(4-bromopentyl)-1-chloro-2-methylbenzene itself presents an interesting challenge due to its complex substitution pattern. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to prevent unwanted side products. However, recent methodologies have emerged that streamline this process by employing catalytic systems capable of tolerating both bromine and chlorine functionalities simultaneously. These advancements have not only improved yield but also reduced waste generation, aligning with green chemistry principles.

In conclusion,4-(4-bromopentyl)-1-chloro-2-methylbenzene (CAS No. 2172438-15-0) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse synthetic transformations that are essential for developing innovative chemical entities. As research continues to uncover new methodologies for its utilization,this compound is poised to remain at the forefront of organic synthesis and medicinal chemistry endeavors.